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Compound of Interest

Compound Name: 3-(Methoxymethoxy)hex-1-ene
CAS No.: 104620-58-8
Cat. No.: B14321250
Get Quote
. J

Executive Summary

3-(Methoxymethoxy)hex-1-ene is a protected allylic alcohol derivative widely utilized in
organic synthesis, particularly in polyketide construction and total synthesis where
orthogonality to basic conditions is required. This guide provides a technical comparison
between the methoxymethoxy (MOM) ether and its parent substrate, 1-hexen-3-ol, focusing on
13C NMR chemical shift modulation.

By analyzing the specific electronic perturbations introduced by the MOM group, researchers
can confidently assign spectral data and verify successful protection without relying solely on
mass spectrometry.

Structural Definition & Numbering
To ensure accurate spectral assignment, the carbon skeleton is numbered as follows:
e C1-C6: Hexenyl chain (C1 = terminal alkene, C3 = allylic center).

e C1'": Methylene of the MOM group (-O-CH2-0O-).
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e C2': Methyl of the MOM group (-O-CH3).
Formula: C8H1602 Molecular Weight: 144.21 g/mol

Comparative 13C NMR Data Analysis

The following table contrasts the experimental chemical shifts of the parent alcohol (1-hexen-3-
ol) with the calculated/predicted shifts for the MOM-protected derivative. The "Shift Effect"
column quantifies the electronic influence of the protecting group.

Solvent: CDCI3 (referenced to 77.16 ppm) Frequency: 100 MHz (Typical)
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Carbon
Position

Assignment

Parent
Alcohol (d

ppm) [1]

MOM Ether
(Predicted o

ppm)

Shift Effect
(A ppm)

Mechanistic
Rationale

C1

=CH2

(Terminal)

114.3

115.5-116.5

+1.21t0 +2.2

y-effect: Mild
deshielding
due to steric

compression.

c2

-CH=

(Internal)

141.6

138.5-139.5

-2.1t0-3.1

y-effect:
Shielding
effect from
the MOM
oxygen lone

pairs.

C3

-CH(OR)-
(Allylic)

72.9

76.5-785

+3.5t0 +5.5

B-effect
(Alpha to O):
Significant
deshielding
upon
alkylation of

oxygen.

C4

-CH2-
(Methylene)

39.3

36.5-37.5

-1.8t0-2.8

B-effect:
Steric

shielding
from the

bulky MOM
group.

C5

-CH2-
(Methylene)

18.6

18.5-19.0

<zx0.5

Remote:
Negligible
electronic

perturbation.

C6

-CH3

(Terminal)

14.0

14.0

0.0

Remote: No

effect.
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-OCH20-
(MOM)

cr

93.0 - 96.0

N/A

Anomeric:
Highly
deshielded
due to two
adjacent

oxygens.

-OCH3
(MOM)

c2

N/A

55.0 - 56.0

N/A

Methoxy:
Characteristic
region for
aliphatic
methoxy

groups.

Note on Prediction: The MOM ether shifts are derived using standard substituent chemical shift

(SCS) additivity rules applied to the experimental parent data. The C3 downfield shift (~4-5

ppm) and the appearance of the anomeric C1' signal (~94 ppm) are the diagnostic indicators of

successful reaction.

Technical Insights & Spectral Interpretation
The "Anomeric" Signal (C1')

The most distinct feature of the 3-(Methoxymethoxy)hex-1-ene spectrum is the signal at 93-

96 ppm. This carbon is unique because it is bonded to two oxygen atoms (-O-CH2-0-),

creating a significant deshielding effect similar to the anomeric carbon in sugars.

» Diagnostic Value: If this peak is absent, the MOM protection has failed.

 Validation: In an HSQC experiment, this carbon correlates with a proton singlet (typically &
4.6-4.7 ppm), distinguishing it from the alkene C1 (which correlates to protons at 6 5.0-5.3

ppm).
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The Allylic Shift (C3)

Upon converting the hydroxyl group (-OH) to an ether (-OMOM), the C3 carbon experiences a
downfield shift (deshielding).

o Mechanism: The alkylation removes the hydrogen bonding capability of the hydroxyl proton
and introduces the electron-withdrawing MOM moiety. While ethers generally shield the beta-
carbon compared to alcohols, the specific conformation of the MOM group often leads to a
net deshielding of 3-5 ppm at the alpha position (C3) in allylic systems.

Stereochemical Considerations

While 3-(Methoxymethoxy)hex-1-ene contains a chiral center at C3, the MOM methylene
protons (attached to C1') are diastereotopic.

o Observation: In 1H NMR, these protons often appear as an AB quartet rather than a singlet.

e 13C Implication: The C1' carbon remains a singlet, but line broadening may occur at lower
temperatures due to restricted rotation.

Experimental Protocols
Synthesis of 3-(Methoxymethoxy)hex-1-ene

Reagents: 1-Hexen-3-ol (1.0 equiv), Chloromethyl methyl ether (MOMCI, 1.5 equiv), N,N-
Diisopropylethylamine (DIPEA, 2.0 equiv), DCM (Solvent).

e Setup: Flame-dry a round-bottom flask and cool to 0°C under N2 atmosphere.
 Dissolution: Dissolve 1-hexen-3-ol in anhydrous DCM (0.2 M).

o Base Addition: Add DIPEA slowly via syringe.

e Protection: Dropwise addition of MOMCI (Caution: Carcinogen).

e Reaction: Allow to warm to RT and stir for 4-12 hours. Monitor by TLC (Parent Rf ~0.3,
Product Rf ~0.7 in 20% EtOAc/Hex).

e Workup: Quench with sat. NaHCO3, extract with DCM, dry over Na2S0O4.
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NMR Acquisition Parameters

To ensure quantitative detection of all carbons, particularly if relaxation times vary:
o Solvent: CDCI3 (Standard).[1] Use C6D6 if C3/C4 overlap is suspected.
e Pulse Sequence:zgpg30 (Proton-decoupled 13C).

o Relaxation Delay (D1): Set to 2.0 - 3.0 seconds to ensure full relaxation of the terminal
methyl (C6) and MOM methyl (C2').

e Scans: Minimum 256 scans for adequate S/N ratio on the quaternary-like anomeric carbon.

Visualizations
Figure 1: Synthesis & Assighment Workflow

This workflow illustrates the transformation and the logic flow for assigning the new NMR
signals.
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Caption: Workflow tracking the chemical transformation and the emergence of diagnostic NMR
signals.

Figure 2: 13C Signal Correlation Logic

A logic map for distinguishing the MOM ether signals from the carbon backbone.
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Analyze 13C Spectrum
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Caption: Logic gate for assigning 13C signals based on chemical shift regions and DEPT
multiplicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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